Cas no 64836-67-5 (N-Propan-2-ylpropan-2-amine;2,2,2-trifluoroacetic acid)

• Product Name: N-Propan-2-ylpropan-2-amine;2,2,2-trifluoroacetic acid
• CAS No: 64836-67-5
• MF: C₈H₁₆F₃NO₂
• MW: 215.213353157043
• CID: 4715729
• PubChem ID: 12202997
• Update Time: 2025-07-20

N-Propan-2-ylpropan-2-amine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, N-(1-methylethyl)-, trifluoroacetate
• N-Propan-2-ylpropan-2-amine;2,2,2-trifluoroacetic acid
• Diisopropylamine 2,2,2-trifluoroacetate
• 64836-67-5
• Di-isopropylammonium trifluoroacetate
• G86025
• DIISOPROPYLAMINE-2,2,2-TRIFLUOROACETATE

• Inchi： 1S/C6H15N.C2HF3O2/c1-5(2)7-6(3)4;3-2(4,5)1(6)7/h5-7H,1-4H3;(H,6,7)
• InChI Key： RTLCITOIBQXPPP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 215.11331324g/mol
• Monoisotopic Mass: 215.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on N-Propan-2-ylpropan-2-amine;2,2,2-trifluoroacetic acid

Comprehensive Overview of N-Propan-2-ylpropan-2-amine and Its 2,2,2-trifluoroacetic acid Salt (CAS No. 64836-67-5)

N-Propan-2-ylpropan-2-amine, commonly known as diisopropylamine, is a secondary amine with significant applications in organic synthesis and pharmaceutical intermediates. When combined with 2,2,2-trifluoroacetic acid, it forms a stable salt (CAS 64836-67-5) that enhances solubility and reactivity in various chemical processes. This compound has garnered attention due to its versatility in modern synthetic chemistry, particularly in the development of agrochemicals, specialty coatings, and advanced materials.

The unique properties of N-Propan-2-ylpropan-2-amine stem from its branched alkyl structure, which influences steric hindrance and nucleophilicity. The addition of 2,2,2-trifluoroacetic acid introduces electron-withdrawing trifluoromethyl groups, making the salt highly effective in acid-catalyzed reactions. Researchers and industries value this combination for its ability to improve yield and selectivity in complex transformations, aligning with the growing demand for sustainable and efficient synthetic methodologies.

Recent trends highlight the role of CAS 64836-67-5 in green chemistry initiatives. As environmental regulations tighten, chemists seek alternatives to traditional reagents with lower toxicity profiles. The N-Propan-2-ylpropan-2-amine trifluoroacetate salt offers a balance between reactivity and safety, making it a candidate for cleaner production processes. Its compatibility with biocatalysts and renewable feedstocks further positions it as a forward-looking solution in circular economy models.

In pharmaceutical applications, the 2,2,2-trifluoroacetic acid derivative of diisopropylamine (CAS 64836-67-5) serves as a key intermediate for active pharmaceutical ingredients (APIs). Its stability under acidic conditions enables precise control over reaction kinetics, addressing challenges in chiral synthesis and polymorph selection—topics frequently searched by medicinal chemists. The compound’s utility extends to peptide coupling and protecting group strategies, where its mild yet effective nature reduces side reactions.

From an industrial perspective, scalability is critical. The salt’s crystalline form (CAS 64836-67-5) facilitates purification and handling, reducing production costs. Manufacturers increasingly adopt this compound for batch consistency, particularly in high-value sectors like electronics and specialty polymers. User queries often focus on its compatibility with continuous flow systems, reflecting industry shifts toward process intensification.

Analytical characterization of N-Propan-2-ylpropan-2-amine trifluoroacetate involves advanced techniques such as NMR, HPLC, and mass spectrometry. These methods confirm purity and structural integrity, ensuring compliance with regulatory standards. Publicly available data on its thermal stability and solubility profiles (common search keywords) aid formulators in optimizing reaction conditions.

Emerging research explores the salt’s potential in energy storage systems. Its ionic properties and low volatility make it a candidate for electrolyte additives in batteries, coinciding with global interest in renewable energy solutions. This application aligns with frequent searches on "high-performance battery materials" and "sustainable electrochemistry."

To summarize, the synergy between N-Propan-2-ylpropan-2-amine and 2,2,2-trifluoroacetic acid (CAS 64836-67-5) bridges academic innovation and industrial practicality. Its adaptability across multiple domains—from pharmaceuticals to green technology—ensures its relevance in evolving scientific landscapes. Future developments may focus on derivatization strategies to unlock further functionalities, answering user inquiries about "next-generation amine applications."